Cas no 2223038-04-6 (1-(3-Fluorophenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(3-Fluorophenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 2223038-04-6
• MF: C₁₅H₁₈BFN₂O₂
• MW: 288.125027179718
• CID: 5704199
• PubChem ID: 86280172
• Update Time: 2023-10-15

1-(3-Fluorophenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2223038-04-6
• 1-(3-FLUOROPHENYL)-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZOLE
• (1-(3-FLUOROPHENYL)-1H-PYRAZOL-3-YL)BORONIC ACID PINACOL ESTER
• 1-(3-Fluorophenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• AKOS024463346
• CS3327
• 1H-Pyrazole, 1-(3-fluorophenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C15H18BFN2O2/c1-14(2)15(3,4)21-16(20-14)13-8-9-19(18-13)12-7-5-6-11(17)10-12/h5-10H,1-4H3
• InChI Key： MQDJDKBGURGCSY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C=CC(B2OC(C)(C)C(C)(C)O2)=N1

Computed Properties

• Exact Mass: 288.1445361g/mol
• Monoisotopic Mass: 288.1445361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 393.3±22.0 °C(Predicted)
• pka: -0.48±0.12(Predicted)